3-Cyclopropyl-N-pyrimidin-2-yl-1,2,4-thiadiazol-5-amine

• IUPAC Name: 3-cyclopropyl-N-pyrimidin-2-yl-1,2,4-thiadiazol-5-amine
• InChI: InChI=1S/C9H9N5S/c1-4-10-8(11-5-1)13-9-12-7(14-15-9)6-2-3-6/h1,4-6H,2-3H2,(H,10,11,12,13,14)
• InChI Key: PBCBFFRBPOGMGD-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NSC(=N2)NC3=NC=CC=N3
• Molecular Formula: C9H9N5S
• Molecular Weight: 219.27 g/mol

Description

3-Cyclopropyl-N-pyrimidin-2-yl-1,2,4-thiadiazol-5-amine, also known as CP-673451, is a potent and selective inhibitor of the platelet-derived growth factor receptor (PDGFR). It is a small molecule that has been extensively studied for its potential therapeutic applications in cancer treatment.

Mechanism of Action

3-Cyclopropyl-N-pyrimidin-2-yl-1,2,4-thiadiazol-5-amine inhibits the activity of the PDGFR, which is a receptor tyrosine kinase that plays a key role in cell growth and proliferation. By inhibiting the activity of this receptor, 3-Cyclopropyl-N-pyrimidin-2-yl-1,2,4-thiadiazol-5-amine blocks the downstream signaling pathways that are involved in cancer cell growth and survival.
Biochemical and Physiological Effects:
3-Cyclopropyl-N-pyrimidin-2-yl-1,2,4-thiadiazol-5-amine has been shown to induce cell cycle arrest and apoptosis in cancer cells. In addition, it has been shown to inhibit angiogenesis, which is the process by which tumors develop their own blood supply. 3-Cyclopropyl-N-pyrimidin-2-yl-1,2,4-thiadiazol-5-amine has also been shown to enhance the immune response against cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-Cyclopropyl-N-pyrimidin-2-yl-1,2,4-thiadiazol-5-amine is its selectivity for the PDGFR, which reduces the risk of off-target effects. However, one limitation of 3-Cyclopropyl-N-pyrimidin-2-yl-1,2,4-thiadiazol-5-amine is its poor solubility, which can make it difficult to administer in vivo.

Future Directions

There are several potential future directions for the study of 3-Cyclopropyl-N-pyrimidin-2-yl-1,2,4-thiadiazol-5-amine. One area of research could focus on developing more efficient synthesis methods to improve the yield and purity of the compound. Another area of research could focus on developing analogs of 3-Cyclopropyl-N-pyrimidin-2-yl-1,2,4-thiadiazol-5-amine with improved solubility and pharmacokinetic properties. Finally, there is a need for further preclinical and clinical studies to evaluate the safety and efficacy of 3-Cyclopropyl-N-pyrimidin-2-yl-1,2,4-thiadiazol-5-amine as a potential cancer therapy.

Synthesis Methods

The synthesis of 3-Cyclopropyl-N-pyrimidin-2-yl-1,2,4-thiadiazol-5-amine involves several steps, including the reaction of 2-cyanopyrimidine with cyclopropylamine to form 2-cyclopropylamino-pyrimidine. This intermediate is then reacted with thiosemicarbazide to yield the final product, 3-cyclopropyl-N-pyrimidin-2-yl-1,2,4-thiadiazol-5-amine.

Scientific Research Applications

3-Cyclopropyl-N-pyrimidin-2-yl-1,2,4-thiadiazol-5-amine has been extensively studied for its potential therapeutic applications in cancer treatment. It has been shown to inhibit the growth and proliferation of various cancer cell lines, including breast, lung, and prostate cancer. In addition, 3-Cyclopropyl-N-pyrimidin-2-yl-1,2,4-thiadiazol-5-amine has been shown to enhance the efficacy of chemotherapy and radiation therapy in preclinical models.